2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]acetamide
• InChI: InChI=1S/C21H21N3O4/c1-21(2)11-14-5-3-6-17(20(14)28-21)27-13-18(25)24-12-15-19(23-9-8-22-15)16-7-4-10-26-16/h3-10H,11-13H2,1-2H3,(H,24,25)
• InChI Key: YIRMGEXEEUKSAG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3=NC=CN=C3C4=CC=CO4)C
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activities

A series of derivatives synthesized from a related chemical structure demonstrated significant anti-inflammatory activity, highlighting the potential of these compounds in medical applications. Among the synthesized derivatives, some showed considerable activity, indicating the therapeutic potential of these molecules (K. Sunder & Jayapal Maleraju, 2013).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, which share structural similarities with the compound , led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity, further emphasizing the chemical versatility and potential of these structures for biological applications (K. Chkirate et al., 2019).

Antitubercular Agents

In related research, derivatives of benzofuran demonstrated significant activities against Mycobacterium tuberculosis strains, highlighting the potential of benzofuran derivatives as antitubercular agents. This suggests that the structural motif present in 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)acetamide could be explored for antitubercular applications (Soizic Prado et al., 2006).